Cas no 2171700-24-4 (1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide)

• Product Name: 1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide
• CAS No: 2171700-24-4
• MF: C₉H₁₅BrN₂O₂
• MW: 263.131601572037
• CID: 6006497
• PubChem ID: 165507499
• Update Time: 2025-11-01

1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide
• 2171700-24-4
• EN300-1281002

• Inchi： 1S/C9H15BrN2O2/c1-5(2)7(10)9(14)12-4-3-6(12)8(11)13/h5-7H,3-4H2,1-2H3,(H2,11,13)
• InChI Key： FSTRFGCTIJLUFA-UHFFFAOYSA-N
• SMILES： BrC(C(C)C)C(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 262.03169g/mol
• Monoisotopic Mass: 262.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide

Introduction to 1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide (CAS No. 2171700-24-4) and Its Emerging Applications in Chemical Biology

The compound 1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide (CAS No. 2171700-24-4) represents a fascinating intersection of structural complexity and biological potential. As a derivative of azetidine, this molecule features a unique acylated azetidine core, modified with a 2-bromo-3-methylbutanoyl moiety and an amide group at the 2-position. Such structural motifs have garnered significant attention in recent years due to their versatility in drug discovery and mechanistic studies.

From a chemical perspective, the presence of the bromo substituent on the 2-position of the butanoyl chain introduces a handle for further functionalization via cross-coupling reactions, while the methyl group at the 3-position adds steric bulk, influencing both solubility and binding interactions. The azetidine ring itself is a heterocyclic scaffold that mimics natural amino acid structures, making it an attractive candidate for modulating enzyme activity or receptor binding. The amide functionality at the 2-position further expands its utility as a pharmacophore or intermediate in synthetic chemistry.

In recent years, derivatives of azetidine have been explored for their potential in addressing various therapeutic challenges. For instance, modifications of azetidine rings have shown promise in inhibiting proteases and kinase enzymes, which are often implicated in inflammatory diseases and cancer. The specific substitution pattern of 1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide suggests it may exhibit unique interactions with biological targets, particularly those involving acylated amino acids or peptide mimetics.

One of the most compelling aspects of this compound is its potential as a tool for studying protein-protein interactions. The acylated azetidine core can serve as a scaffold for designing molecules that disrupt or stabilize specific protein conformations. Additionally, the bromo group allows for post-synthetic modifications using palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups such as aryls or heteroaryl moieties. Such modifications can fine-tune binding affinities and selectivity, making this compound valuable for high-throughput screening campaigns.

Recent advances in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in drug design. Azetidine derivatives, in particular, have been investigated for their ability to mimic peptide bonds while avoiding immunogenicity issues associated with full-length peptides. The structure of 1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide aligns well with this trend, offering a synthetic route to novel peptidomimetics with tailored properties.

The amide group at the 2-position also opens possibilities for exploring prodrug strategies. Amides are well-known for their stability under physiological conditions but can be hydrolyzed by enzymes such as carboxylesterases or proteases to release active pharmacophores. This feature could be exploited to design prodrugs that enhance bioavailability or target specific enzymatic environments within cells.

From an academic research standpoint, this compound serves as an excellent starting point for studying reaction mechanisms involving acylative coupling and azetidine ring transformations. Its unique structural features make it suitable for probing transition states and intermediates in catalytic processes, contributing to our fundamental understanding of organic synthesis.

The pharmaceutical industry has increasingly recognized the value of specialized building blocks like 1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide in hit-to-lead optimization pipelines. By providing a rigid yet adaptable scaffold, this compound enables medicinal chemists to rapidly explore chemical space while maintaining key pharmacophoric elements. Its potential applications span multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

In conclusion, 1-(2-bromo-3-methylbutanoyl)azetidine-2-carboxamide (CAS No. 2171700-24-4) stands out as a versatile and promising molecule with broad implications in chemical biology and drug discovery. Its unique structural attributes—comprising an azetidine core modified by an acylated side chain and functionalized with bromine—position it as a valuable asset for both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutic development.